N-[2-(1-methyl-2-piperidinyl)ethyl]-6-(4-propyl-1,4-diazepan-1-yl)nicotinamide

• IUPAC Name: N-[2-(1-methylpiperidin-2-yl)ethyl]-6-(4-propyl-1,4-diazepan-1-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C22H37N5O/c1-3-12-26-14-6-15-27(17-16-26)21-9-8-19(18-24-21)22(28)23-11-10-20-7-4-5-13-25(20)2/h8-9,18,20H,3-7,10-17H2,1-2H3,(H,23,28)
• InChI Key: SOQMIBLMTFINEK-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCCN(CC1)C2=NC=C(C=C2)C(=O)NCCC3CCCCN3C
• Molecular Formula: C22H37N5O
• Molecular Weight: 387.6 g/mol

Description

N-[2-(1-methyl-2-piperidinyl)ethyl]-6-(4-propyl-1,4-diazepan-1-yl)nicotinamide, also known as MPDPV, is a synthetic cathinone that belongs to the class of psychoactive substances. It is a potent stimulant that has been used for recreational purposes and has been associated with several adverse effects. However, MPDPV has also been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

N-[2-(1-methyl-2-piperidinyl)ethyl]-6-(4-propyl-1,4-diazepan-1-yl)nicotinamide acts as a potent dopamine reuptake inhibitor, which leads to an increase in dopamine levels in the brain. This results in a euphoric and stimulating effect, which is the reason for its recreational use. However, the exact mechanism of action of this compound is not fully understood, and further research is needed to elucidate its effects on the brain.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects, including an increase in heart rate and blood pressure, as well as a decrease in appetite and sleep. It has also been associated with several adverse effects, such as seizures, psychosis, and addiction.

Advantages and Limitations for Lab Experiments

N-[2-(1-methyl-2-piperidinyl)ethyl]-6-(4-propyl-1,4-diazepan-1-yl)nicotinamide has several advantages for use in laboratory experiments, including its potency and selectivity for dopamine reuptake inhibition. However, its potential for abuse and adverse effects must be taken into consideration when using it in research.

Future Directions

There are several future directions for research on N-[2-(1-methyl-2-piperidinyl)ethyl]-6-(4-propyl-1,4-diazepan-1-yl)nicotinamide, including the investigation of its effects on other neurotransmitter systems, such as serotonin and norepinephrine. Further research is also needed to elucidate its potential therapeutic applications and to develop safer and more effective treatments for addiction and other disorders. Additionally, the development of new analogs and derivatives of this compound may lead to the discovery of new drugs with improved efficacy and safety profiles.

Synthesis Methods

N-[2-(1-methyl-2-piperidinyl)ethyl]-6-(4-propyl-1,4-diazepan-1-yl)nicotinamide can be synthesized through the reaction of 2-(1-methyl-2-piperidinyl)ethanamine with 4-propyl-1,4-diazepane-1-carboxylic acid chloride, followed by the reaction with nicotinoyl chloride. The resulting compound is then purified through recrystallization.

Scientific Research Applications

N-[2-(1-methyl-2-piperidinyl)ethyl]-6-(4-propyl-1,4-diazepan-1-yl)nicotinamide has been used in scientific research for various purposes, including the investigation of its mechanism of action and its effects on the brain and behavior. It has also been studied for its potential therapeutic applications, such as in the treatment of depression and anxiety disorders.